Cas no 1283179-55-4 (2-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole)

• Product Name: 2-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole
• CAS No: 1283179-55-4
• MF: C₁₂H₁₈BNO₂S
• MW: 251.1528
• MDL: MFCD11223310
• CID: 4742031
• PubChem ID: 45786081
• Update Time: 2026-02-25

2-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-thiazole-4-boronic acid pinacol ester
• 2-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole
• MB09548
• 2-(CYCLOPROPYL)THIAZOLE-4-BORONIC ACID PINACOL ESTER
• 1283179-55-4
• 2-Cyclopropylthiazole-4-boronic acid pinacol ester
• AT24116
• SY272562
• AKOS015947303
• 2-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
• CS-0334570
• SCHEMBL12731418
• MFCD11223310

• MDL： MFCD11223310
• Inchi： 1S/C12H18BNO2S/c1-11(2)12(3,4)16-13(15-11)9-7-17-10(14-9)8-5-6-8/h7-8H,5-6H2,1-4H3
• InChI Key： RSJUPZNMQAPYEX-UHFFFAOYSA-N
• SMILES： S1C([H])=C(B2OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O2)N=C1C1([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 251.11513g/mol
• Monoisotopic Mass: 251.11513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6
• Molecular Weight: 251.16g/mol

Additional information on 2-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole

Comprehensive Overview of 2-Cyclopropyl-4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)Thiazole (CAS No. 1283179-55-4)

The compound 2-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole (CAS No. 1283179-55-4) is a boronic ester derivative featuring a thiazole core and a cyclopropyl substituent. This structure makes it a valuable intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, which are widely used in pharmaceutical and agrochemical research. The presence of the dioxaborolane group enhances its stability and reactivity, making it a preferred choice for chemists working on complex molecular architectures.

In recent years, the demand for boron-containing compounds has surged due to their versatility in drug discovery and materials science. Researchers are increasingly focusing on heterocyclic boronic esters like 2-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole for their ability to form carbon-carbon bonds under mild conditions. This aligns with the growing trend of green chemistry, where minimizing waste and energy consumption is paramount. The compound’s CAS No. 1283179-55-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most common questions about this compound revolves around its synthetic applications. For instance, how does it compare to other thiazole-based boronic esters in terms of reactivity? Studies suggest that the cyclopropyl group introduces steric effects that can influence the selectivity of cross-coupling reactions. Additionally, its stability under ambient conditions makes it a practical choice for industrial-scale processes. These attributes have led to its inclusion in libraries of high-throughput screening for novel bioactive molecules.

Another hot topic is the compound’s role in medicinal chemistry. The thiazole moiety is a privileged scaffold in drug design, often found in antibiotics, antivirals, and anticancer agents. When combined with the dioxaborolane group, it opens doors to targeted drug delivery systems and proteolysis-targeting chimeras (PROTACs). This dual functionality has sparked interest in CAS No. 1283179-55-4 as a building block for next-generation therapeutics, particularly in oncology and infectious diseases.

From a commercial perspective, suppliers of 2-cyclopropyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole often highlight its high purity and batch-to-batch consistency, which are critical for reproducible research outcomes. The compound’s solubility in common organic solvents like DMSO and THF further enhances its utility in laboratory settings. These practical advantages are frequently cited in user reviews and supplier testimonials, reinforcing its status as a reliable reagent.

Looking ahead, the compound’s potential in material science is also being explored. Its boron-rich structure could contribute to the development of organic electronic materials, such as OLEDs and sensors. As the scientific community continues to investigate sustainable synthetic routes, CAS No. 1283179-55-4 is poised to remain a key player in both academic and industrial research. Its multifaceted applications ensure that it will stay at the forefront of innovation in chemistry and beyond.